![molecular formula C16H22N2O3 B5765468 N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide](/img/structure/B5765468.png)
N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide, also known as CHIM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.
Mechanism of Action
N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide selectively binds to certain proteins, particularly those involved in cellular signaling pathways. This binding can modulate protein function and downstream signaling events, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific proteins it binds to and the signaling pathways they are involved in. Some studies have shown that this compound can inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. Other studies have shown that this compound can modulate immune responses and inflammation by targeting specific immune cells and signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide is its selectivity for certain proteins, which allows for targeted modulation of specific signaling pathways. This makes it a valuable tool for studying protein function and interactions. However, one limitation of this compound is its specificity, which may limit its applicability to certain research questions.
Future Directions
Future research on N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide could focus on identifying new protein targets and developing more efficient synthesis methods. Additionally, further studies could investigate the potential therapeutic applications of this compound in various diseases, particularly cancer and inflammatory disorders. Finally, the development of new imaging techniques using this compound could lead to improved molecular imaging capabilities in vivo.
Synthesis Methods
The synthesis of N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide involves the reaction of 4-methoxybenzenecarboxylic acid with cyclohexyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 1H-imidazole-1-carboxamidine hydrochloride to yield the final product, this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
N'-[(cyclohexylacetyl)oxy]-4-methoxybenzenecarboximidamide has been studied extensively for its potential applications in various fields such as drug discovery, molecular imaging, and chemical biology. It has been shown to selectively bind to certain proteins, making it a valuable tool for studying protein function and interactions. This compound has also been used as a molecular probe for imaging specific tissues and cells in vivo.
properties
IUPAC Name |
[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-cyclohexylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-20-14-9-7-13(8-10-14)16(17)18-21-15(19)11-12-5-3-2-4-6-12/h7-10,12H,2-6,11H2,1H3,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBQMMTLHBZIAPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=NOC(=O)CC2CCCCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C(=N/OC(=O)CC2CCCCC2)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49719042 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.